Cas no 871898-08-7 (3-METHOXY-4,5-METHYLENEDIOXYCINNAMIC ACID)

• Product Name: 3-METHOXY-4,5-METHYLENEDIOXYCINNAMIC ACID
• CAS No: 871898-08-7
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 3030890
• PubChem ID: 14801479
• Update Time: 2024-03-01

3-METHOXY-4,5-METHYLENEDIOXYCINNAMIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4,5-METHYLENEDIOXYCINNAMIC ACID
• (E)-3-(7-methoxy-1,3-benzodioxol-5-yl)prop-2-enoic acid
• 5-METHOXY-3,4-METHYLENEDIOXYCINNAMIC ACID
• RARECHEM BK HW 0250

• Inchi： 1S/C11H10O5/c1-14-8-4-7(2-3-10(12)13)5-9-11(8)16-6-15-9/h2-5H,6H2,1H3,(H,12,13)/b3-2+
• InChI Key： TWUVAPFWYKZLOT-NSCUHMNNSA-N
• SMILES： O1COC2C=C(/C=C/C(=O)O)C=C(C1=2)OC

Computed Properties

• Exact Mass: 222.05282342g/mol
• Monoisotopic Mass: 222.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives